2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: 2-(2-methyl-5-nitroimidazol-1-yl)ethyl 8-methoxy-2-oxochromene-3-carboxylate
• InChI: InChI=1S/C17H15N3O7/c1-10-18-9-14(20(23)24)19(10)6-7-26-16(21)12-8-11-4-3-5-13(25-2)15(11)27-17(12)22/h3-5,8-9H,6-7H2,1-2H3
• InChI Key: XKNFBQFUWUPDBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CCOC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O)[N+](=O)[O-]
• Molecular Formula: C17H15N3O7
• Molecular Weight: 373.3 g/mol

Description

The compound is a derivative of two known compounds: Metronidazole and Coumarin. Metronidazole is a widely used antibiotic, particularly effective against anaerobic bacteria and protozoa. Coumarin is a fragrant organic compound in the benzopyrone chemical class, which is a colorless crystalline substance in its standard state.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves the reaction of a metronidazole derivative with a coumarin derivative.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. It would contain an imidazole ring (from the metronidazole component) and a chromene ring (from the coumarin component).

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The nitro group in the metronidazole component could potentially undergo reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Metronidazole is a white to pale yellow crystalline powder. Coumarin has a sweet odor and is used in the perfume industry.

Scientific Research Applications

Antimicrobial Activity

Radiosensitization for Hypoxic Tissue Imaging

Piperazine Derivatives for Drug Development

Antiparasitic Potential

Chemical Biology and Medicinal Chemistry

Forensic and Toxicological Analysis

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If it’s intended to function as an antibiotic, it might work similarly to metronidazole, which disrupts DNA in microbial cells.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its intended use and the conditions under which it’s handled. Metronidazole has some side effects and can interact with other substances.

Future Directions

The future research directions would likely involve studying the compound’s potential uses, such as its effectiveness as an antibiotic or other medical applications.